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Compound of Interest

Compound Name: D13-9001

Cat. No.: B15567531 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with D13-9001. The following procedures are based

on best practices for handling potent, novel chemical compounds in a laboratory setting, in the

absence of a specific Safety Data Sheet (SDS). A conservative approach is recommended,

treating D13-9001 as a potent and hazardous substance.

Immediate Safety and Handling Protocols
D13-9001 is a potent efflux pump inhibitor and should be handled with care to minimize

exposure.[1] All personnel must be trained on the potential hazards and the procedures

outlined below before working with this compound.

Engineering Controls:

Ventilation: All handling of D13-9001 powder and solutions should be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.[2]

Containment: For procedures with a higher risk of generating dust or aerosols, such as

weighing or vortexing, consider using a glove box or other containment enclosure.[3][4]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory to prevent

dermal, ocular, and respiratory exposure. The following table summarizes the required PPE for

handling D13-9001.
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Protection Type Required PPE
Specifications and Best

Practices

Body Protection Flame-resistant lab coat

Must be fully buttoned.

Consider a disposable gown

over the lab coat for added

protection during high-risk

procedures.[5]

Eye and Face Protection
Safety goggles with side-

shields

Must meet ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.

Hand Protection

Chemical-resistant gloves

(double-gloving

recommended)

Nitrile gloves are a common

choice, but glove compatibility

should be verified. Inspect

gloves for any signs of

degradation or puncture before

and during use. Change

gloves immediately if

contaminated.

Respiratory Protection N95 respirator or higher

Required when handling the

powder outside of a certified

fume hood or in case of a spill.

Ensure proper fit testing and

training for respirator use.

Foot Protection Closed-toe shoes
Made of a non-porous material

to protect against spills.

Experimental Workflow: Donning and Doffing PPE
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

The following diagram illustrates the correct sequence.
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Donning Sequence Doffing Sequence (Contaminated Area)

1. Lab Coat 2. Respirator 3. Goggles/Face Shield 4. Gloves (Double) 1. Outer Gloves
Begin Work

2. Lab Coat 3. Goggles/Face Shield 4. Inner Gloves 5. Respirator Wash Hands
Exit Work Area

Start
Enter Lab

End

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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